1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one

• IUPAC Name: 1-(azepan-1-yl)-2-piperazin-1-ylpropan-1-one
• InChI: InChI=1S/C13H25N3O/c1-12(15-10-6-14-7-11-15)13(17)16-8-4-2-3-5-9-16/h12,14H,2-11H2,1H3
• InChI Key: IORVJBVHTXJJKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCCCC1)N2CCNCC2
• Molecular Formula: C13H25N3O
• Molecular Weight: 239.36 g/mol

Description

1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one, also known as AZP-1, is a piperazine derivative that has been used in a variety of scientific research applications. It is a small molecule with a molecular weight of 229.3 g/mol, and is soluble in both water and organic solvents. AZP-1 has been studied for its potential use in drug development, as well as its biochemical and physiological effects on cells and organisms.

Scientific Research Applications

Molecular Structure and Conformation

• The compound "Opipramol" (related to the query compound) adopts boat and chair conformations in its structure, influencing its overall molecular shape, which has implications in its binding and interactions with biological targets (Fun et al., 2011).

Synthesis and Transformation

• A study demonstrated the synthesis of chiral piperazine and 1,4-diazepane annulated β-lactams from specific azetidin-2-ones, which were then transformed into novel compounds. This highlights the versatility of the base structure in synthesizing various derivatives with potential applications (Dekeukeleire et al., 2012).

Antimicrobial and Antitubercular Activities

• Various derivatives of the query compound were synthesized and showed significant in vitro anti-tubercular activity against Mycobacterium tuberculosis strains. This suggests its potential use in developing new anti-tubercular agents (Naidu et al., 2016).

Anticancer Applications

• A heterocyclic compound, closely related to the query compound, demonstrated significant in vitro anticancer activities against human bone cancer cell lines, indicating its potential in cancer treatment (Lv et al., 2019).

Potential as Antifungal Agents

• Novel triazole derivatives of the query compound exhibited strong antifungal activities against various human pathogenic fungi, suggesting its application in antifungal drug development (Sun et al., 2007).

Neuropharmacological Properties

• Research on N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives (related to the query compound) revealed significant anticonvulsant activities and neurotoxic properties, indicating their potential in neuropharmacology (Obniska et al., 2006).

Antiviral and Antimicrobial Research

• Several derivatives of the query compound were designed as inhibitors of HIV-1 reverse transcriptase and showed significant in-vitro activity, along with notable antibacterial and antifungal properties (Chander et al., 2016).